Cas no 40288-57-1 (2-(2-Aminobenzo[d][1,3]dioxol-5-yl)ethanol hydrochloride)

• Product Name: 2-(2-Aminobenzo[d][1,3]dioxol-5-yl)ethanol hydrochloride
• CAS No: 40288-57-1
• MF: C₉H₁₂ClNO₃
• MW: 217.649481773376
• MDL: MFCD09831932
• CID: 2951886
• Update Time: 2025-05-20

2-(2-Aminobenzo[d][1,3]dioxol-5-yl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-氨基-1-苯并[1,3]二氧代-5-乙醇盐酸盐
• 2-(2-Aminobenzo[d][1,3]dioxol-5-yl)ethanol hydrochloride
• 2-(2-aminobenzo[d][1,3]dioxol-5-yl)ethan-1-ol hydrochloride
• 2-(2-Aminobenzo[d][1,3]dioxol-5-yl)ethanolhydrochloride
• 2-Amino-1-benzo[1,3]dioxol-5-yl-ethanol hydrochloride

• MDL： MFCD09831932
• Inchi： 1S/C9H11NO3.ClH/c10-4-7(11)6-1-2-8-9(3-6)13-5-12-8;/h1-3,7,11H,4-5,10H2;1H
• InChI Key： ACBKWDRKVWPUCP-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC=C2OCOC2=C1)CN.[H]Cl

Computed Properties

• Exact Mass: 217.051
• Monoisotopic Mass: 217.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7

Experimental Properties

• Melting Point: 210 °C (decomp)

Additional information on 2-(2-Aminobenzo[d][1,3]dioxol-5-yl)ethanol hydrochloride

Professional Introduction to 2-(2-Aminobenzo[d][1,3]dioxol-5-yl)ethanol hydrochloride (CAS No. 40288-57-1)

2-(2-Aminobenzo[d][1,3]dioxol-5-yl)ethanol hydrochloride, a compound with the chemical identifier CAS No. 40288-57-1, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The hydrochloride salt form enhances its solubility and bioavailability, making it a promising candidate for further exploration in therapeutic interventions.

The core structure of 2-(2-Aminobenzo[d][1,3]dioxol-5-yl)ethanol hydrochloride consists of a benzodioxole moiety linked to an ethanol group, with an amine substituent at the second position of the benzodioxole ring. This unique arrangement contributes to its distinct chemical properties and reactivity. The benzodioxole ring, also known as a tetrahydropyranone derivative, is well-documented for its role in various biological processes and has been extensively studied for its pharmacological effects.

In recent years, there has been a surge in research focusing on the development of novel compounds with benzodioxole scaffolds due to their reported bioactivity. Studies have highlighted the potential of these compounds in modulating various cellular pathways, including those involved in inflammation, pain perception, and neurodegenerative disorders. The presence of the amine group in 2-(2-Aminobenzo[d][1,3]dioxol-5-yl)ethanol hydrochloride further enhances its pharmacological profile by allowing for hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor for the synthesis of more complex pharmacophores. Researchers have leveraged its structural features to design derivatives with enhanced binding affinity and selectivity. For instance, modifications at the ethanol moiety have been explored to improve metabolic stability and reduce off-target effects. These efforts align with the broader goal of developing drugs that are both effective and safe for human use.

The hydrochloride form of this compound is particularly noteworthy for its improved solubility in aqueous solutions. This property is crucial for pharmaceutical applications where bioavailability and drug delivery are critical factors. Enhanced solubility often translates to better absorption rates and more consistent therapeutic effects. Additionally, the hydrochloride salt can facilitate controlled-release formulations, which are essential for maintaining therapeutic levels over extended periods.

Recent advancements in computational chemistry have also contributed to the understanding of 2-(2-Aminobenzo[d][1,3]dioxol-5-yl)ethanol hydrochloride's interactions with biological targets. Molecular docking studies have identified potential binding sites on enzymes and receptors relevant to various diseases. These insights have guided the design of more targeted derivatives with improved pharmacological properties. Such computational approaches are becoming increasingly integral to drug discovery processes, offering a cost-effective and efficient means of identifying promising candidates.

The compound's potential extends beyond traditional pharmaceutical applications. It has shown promise in preclinical studies as a component in formulations aimed at treating neurological disorders. The benzodioxole scaffold is known to interact with neurotransmitter systems, suggesting that derivatives of this compound could modulate symptoms associated with conditions such as epilepsy and Alzheimer's disease. Further research is needed to fully elucidate these mechanisms and translate these findings into clinical practice.

Another area where 2-(2-Aminobenzo[d][1,3]dioxol-5-yl)ethanol hydrochloride shows promise is in anti-inflammatory therapies. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders and autoimmune conditions. The compound's ability to interact with inflammatory pathways has been demonstrated in vitro, suggesting its potential as an anti-inflammatory agent. This aligns with current trends in medicine that emphasize targeted interventions to modulate inflammatory responses rather than relying on broad-spectrum treatments.

The synthesis of 2-(2-Aminobenzo[d][1,3]dioxol-5-yl)ethanol hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as catalytic hydrogenation and protecting group strategies are commonly used to construct the complex molecular framework efficiently. These synthetic approaches are critical for ensuring that the final product meets the stringent standards required for pharmaceutical use.

Evaluation of the compound's safety profile is another crucial aspect of its development as a potential therapeutic agent. Preclinical toxicology studies have been conducted to assess its acute and chronic toxicity levels. These studies provide valuable data on dosage thresholds and potential side effects, which are essential for determining safe dosing regimens in human trials. The results from these studies will guide subsequent clinical trials aimed at validating its therapeutic efficacy.

The future direction of research on 2-(2-Aminobenzo[d][1,3]dioxol-5-yl)ethanol hydrochloride includes exploring its role in combination therapies. By pairing it with other compounds that target different aspects of disease pathology, researchers aim to develop synergistic treatments that offer enhanced therapeutic benefits. Such combination approaches are particularly relevant in treating complex conditions where multiple biological pathways are involved.

In conclusion, 2-(2-Aminobenzo[d][1,3]dioxol-5-yl)ethanol hydrochloride represents a significant advancement in pharmaceutical chemistry with diverse potential applications across multiple therapeutic areas. Its unique structural features and favorable physicochemical properties make it an attractive candidate for further exploration in drug development. As research continues to uncover new insights into its pharmacological effects and synthetic possibilities, this compound is poised to play a pivotal role in shaping future therapeutic strategies.